Tris(p-nitrobenzyl) Phosphate
Tris(p-nitrobenzyl) Phosphate
Brand Name:
Vulcanchem
CAS No.:
66777-93-3
VCID:
VC0029414
InChI:
InChI=1S/C21H18N3O10P/c25-22(26)19-7-1-16(2-8-19)13-32-35(31,33-14-17-3-9-20(10-4-17)23(27)28)34-15-18-5-11-21(12-6-18)24(29)30/h1-12H,13-15H2
SMILES:
C1=CC(=CC=C1COP(=O)(OCC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C21H18N3O10P
Molecular Weight:
503.4 g/mol
Tris(p-nitrobenzyl) Phosphate
CAS No.: 66777-93-3
Reference Standards
VCID: VC0029414
Molecular Formula: C21H18N3O10P
Molecular Weight: 503.4 g/mol
| CAS No. | 66777-93-3 |
|---|---|
| Product Name | Tris(p-nitrobenzyl) Phosphate |
| Molecular Formula | C21H18N3O10P |
| Molecular Weight | 503.4 g/mol |
| IUPAC Name | tris[(4-nitrophenyl)methyl] phosphate |
| Standard InChI | InChI=1S/C21H18N3O10P/c25-22(26)19-7-1-16(2-8-19)13-32-35(31,33-14-17-3-9-20(10-4-17)23(27)28)34-15-18-5-11-21(12-6-18)24(29)30/h1-12H,13-15H2 |
| Standard InChIKey | VFVYCNYEQFSMLG-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1COP(=O)(OCC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC=C1COP(=O)(OCC2=CC=C(C=C2)[N+](=O)[O-])OCC3=CC=C(C=C3)[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | 4-Nitro-benzenemethanol Phosphate; NSC 401698; |
| PubChem Compound | 344657 |
| Last Modified | Nov 11 2021 |
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